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Compound of Interest

Compound Name: Amberlyst(R) 15

CAS No.: 39389-20-3

Cat. No.: B1265955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amberlyst® 15 is a strongly acidic, macroreticular polymeric catalyst widely utilized in a vast

array of organic reactions.[1][2] Its robust nature, high thermal and chemical stability, and

heterogeneous form make it an invaluable tool in various stages of research, development, and

commercial production. This guide provides an in-depth overview of the structure, composition,

and key properties of Amberlyst® 15, along with detailed experimental protocols for its

characterization.

Core Structure and Composition
Amberlyst® 15 is a bead-form, strongly acidic catalyst based on a crosslinked styrene-

divinylbenzene (DVB) copolymer matrix.[1][2] Its key structural features are:

Polymeric Backbone: A macroporous network of polystyrene chains crosslinked with

divinylbenzene. This structure provides a large surface area and a rigid, open-pore
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framework that allows for the efficient diffusion of reactants and products, even in non-

swelling organic media.[1][2][3]

Functional Group: The acidity of Amberlyst® 15 is derived from the sulfonic acid (-SO₃H)

groups chemically bonded to the aromatic rings of the polystyrene backbone.[1][4][5] These

groups are the active sites for catalysis and ion exchange.

Below is a diagram illustrating the chemical structure of Amberlyst® 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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